Cas no 1806291-19-9 (3,5-Dimethoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3,5-Dimethoxy-4-(trifluoromethyl)pyridine
• CAS No: 1806291-19-9
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4904999
• Update Time: 2025-05-21

3,5-Dimethoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H8F3NO2/c1-13-5-3-12-4-6(14-2)7(5)8(9,10)11/h3-4H,1-2H3
• InChI Key： WIZNLSLVCIQJEO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.7
• Topological Polar Surface Area: 31.4

Additional information on 3,5-Dimethoxy-4-(trifluoromethyl)pyridine

3,5-Dimethoxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

3,5-Dimethoxy-4-(trifluoromethyl)pyridine (CAS No. 1806291-19-9) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique substitution pattern, featuring methoxy groups at the 3 and 5 positions and a trifluoromethyl group at the 4 position. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 3,5-Dimethoxy-4-(trifluoromethyl)pyridine involves a combination of nucleophilic aromatic substitution and fluorination techniques. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction kinetics, further enhancing the scalability of this process.

In terms of applications, 3,5-Dimethoxy-4-(trifluoromethyl)pyridine has demonstrated potential as an intermediate in the pharmaceutical industry. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a promising candidate for drug design. For instance, studies have shown that this compound can modulate kinase activity, suggesting its utility in the development of anticancer agents. Additionally, its electron-withdrawing trifluoromethyl group enhances its stability and bioavailability, making it an attractive lead compound for further optimization.

Another area where 3,5-Dimethoxy-4-(trifluoromethyl)pyridine has shown promise is in materials science. Its rigid aromatic structure and electron-deficient nature make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into polymer frameworks to improve charge transport properties in organic light-emitting diodes (OLEDs). The trifluoromethyl group also contributes to thermal stability, which is critical for high-performance electronic devices.

The environmental impact of 3,5-Dimethoxy-4-(trifluoromethyl)pyridine has also been a topic of interest. Studies have evaluated its biodegradation pathways under various conditions, revealing that its methoxy groups facilitate microbial breakdown. This finding is particularly relevant for industries seeking sustainable chemical solutions. Furthermore, its low toxicity profile makes it a safer alternative to traditional pyridine derivatives in certain applications.

Looking ahead, ongoing research is exploring the use of 3,5-Dimethoxy-4-(trifluoromethyl)pyridine as a precursor for advanced materials such as metal-organic frameworks (MOFs). Its ability to coordinate with metal ions while maintaining structural integrity opens new avenues for catalysis and gas storage applications. Collaborative efforts between chemists and engineers are expected to unlock further potential uses in the coming years.

In conclusion, 3,5-Dimethoxy-4-(trifluoromethyl)pyridine (CAS No. 1806291-19-9) stands out as a multifaceted compound with applications spanning pharmaceuticals, electronics, and materials science. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in modern chemical innovation. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly grow.